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Compound of Interest

5-Chloro-2-
Compound Name:

(trifluoromethoxy)phenol
CAS No.: 1092461-24-9

Cat. No.: B1425527

Get Quote

Executive Summary

5-Chloro-2-(trifluoromethoxy)phenol is a specialized halogenated building block used
primarily in the synthesis of agrochemicals and pharmaceutical intermediates (e.g., GPR40
agonists). Its structural combination of a phenolic hydroxyl group, a lipophilic trifluoromethoxy (-
OCF

) motif, and a chlorine substituent creates a unique physicochemical profile that demands
rigorous safety protocols.

Unlike standard phenols, the presence of the -OCF

group significantly enhances lipophilicity, increasing the rate of dermal absorption and potential
systemic toxicity. This guide synthesizes physicochemical data, hazard analysis, and field-
proven handling protocols to ensure operator safety and experimental integrity.

Part 1: Chemical Identity & Physicochemical
Profile[1][2][3]
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Understanding the molecular behavior of this compound is the first step in effective risk
management. The electron-withdrawing nature of both the chlorine and trifluoromethoxy groups
increases the acidity of the phenolic proton compared to unsubstituted phenol.

Table 1: Physicochemical Specifications

Property Value / Description Technical Note

5-Chloro-2-

(trifluoromethoxy)phenol

Chemical Name

Verify batch COA against this

CAS Number 1092461-24-9 ) -
identifier.[1][2]
C
H
Formula
CIF
O
Molecular Weight 212.55 g/mol
Melting point is typically near
) ) ) o ambient (approx. 20—-40°C);
Physical State Low-melting solid or liquid o
often supercools to a liquid.[3]
[1]
More acidic than phenol (pKa
10). Deprotonates readily with
weak bases (e.g., K
Acidity (pKa) ~7.8 — 8.2 (Estimated)
CO
).
High lipophilicity drives rapid
Lipophilicity (LogP) ~3.0-35 g Pop ) Y P
skin permeation.
. Insoluble in water; forms salts
Solubility DCM, EtOAc, THF, DMSO

in aqueous NaOH.
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Part 2: Hazard Analysis & Toxicology
The "Lipophilic Phenol" Danger

While standard phenol causes immediate chemical burns, 5-Chloro-2-
(trifluoromethoxy)phenol presents a dual threat:

o Corrosivity: The acidic proton causes coagulative necrosis of the skin and severe eye
damage.

o Systemic Toxicity: The -OCF

group acts as a "grease" molecule, facilitating rapid transport across the lipid bilayer of the
stratum corneum. This can lead to systemic toxicity (neurotoxicity/nephrotoxicity) faster than
hydrophilic acids.

GHS Classification (Derived)

o Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).

o Acute Toxicity (Oral/Dermal): Category 3/4 (Toxic/Harmful if swallowed or in contact with
skin).

o Sensitization: Potential skin sensitizer due to halogenated aromatic structure.

Part 3: Engineering Controls & PPE

Standard nitrile gloves are insufficient for prolonged handling of fluorinated phenols due to
permeation risks.

Visualization: PPE Decision Matrix

The following diagram outlines the required Personal Protective Equipment (PPE) based on the
scale of operation.
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Operation Scale Assessment

Analytical / Small Scale Prep Scale / Synthesis
(<19) (> 1g or Heating)

Standard Risk[High Risk

Standard Fume Hood Glove Box or
(Sash at 18 inches) Local Exhaust Ventilation

~
~
~
\\
\\
A

PPE: Silver Shield/Laminate Gloves
Under Nitrile, Face Shield,
Chem-Resistant Apron

PPE: Double Nitrile Gloves

Lab Coat, Safety Glasses

Click to download full resolution via product page

Figure 1: PPE and Engineering Control Decision Matrix based on operational scale.

Glove Selection Protocol

» Splash Protection: Double-gloving with Nitrile (minimum 5 mil thickness).

» Full Immersion/Synthesis:Silver Shield (Laminate) or Viton/Butyl gloves are mandatory.
Fluorinated aromatics can permeate nitrile in <15 minutes.

Part 4: Operational Protocols (Synthesis &

Handling)
Storage and Stability[2]

o Atmosphere: Store under inert gas (Argon/Nitrogen).[3] Phenols are susceptible to oxidation,
turning pink/brown over time.

o Temperature: Refrigerate (2—8°C) to minimize degradation and volatility.
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e Segregation: Store away from oxidizers and strong bases.[3]

Standard Reaction Workflow: O-Alkylation

A common application is O-alkylation to generate ether intermediates. The following protocol
ensures safety during the deprotonation step.

Reagents: 5-Chloro-2-(trifluoromethoxy)phenol (1.0 eq), K

(6{0)
(1.5 eq), Alkyl Halide (1.1 eq), Solvent (DMF or Acetonitrile).

Step-by-Step Procedure:
e Setup: Flame-dry a round-bottom flask and cool under Argon.

o Charging: Add the phenol and solvent.[3][1][4] Note: If the phenol is solid, weigh in a closed
container. If liquid, syringe transfer is preferred to avoid drips.

o Base Addition: Add K

CO
in portions.

o Safety Check: Although this phenol is not highly exothermic with weak bases, ensure
adequate stirring to prevent "hot spots" of slurry.

e Reaction: Add the alkyl halide. Heat to required temperature (typically 60—80°C).

o Critical Control: Use a reflux condenser.[1] Do not exceed the solvent boiling point without
a pressure vessel.

¢ Quenching: Cool to room temperature. Quench carefully with water or saturated NH

Cl.

o Warning: The aqueous layer will contain unreacted phenol (as phenolate). Adjust pH to <5
to protonate and extract, or treat aqueous waste as high-hazard.
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Visualization: Reaction Safety Workflow

1. Preparation Check PPE 2. Weighing 3. Reaction Complete 4. Quench 5. Waste Disposal
(Inert Atm, Dry Solvents) (Use Closed Transfer) (Monitor Temp) (Exotherm Risk) (Segregate Halogenated)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for safe synthesis handling.

Part 5: Emergency Response
First Aid Strategy: The PEG 400 Rule

Water is ineffective and potentially harmful for initial cleaning of phenolic splashes because the
lipophilic phenol repels water and partitions deeper into the skin.

o Skin Contact:
o IMMEDIATELY wipe off excess liquid with a dry cloth (if available instantly).

o FLUSH with Polyethylene Glycol 400 (PEG 400) or a mixture of PEG 400/Ethanol (70:30)
for at least 15 minutes. The organic solvent solubilizes the phenol and draws it out of the
skin.

o If PEG is unavailable, flush with massive amounts of water (shower) for >30 mins, but
PEG is the gold standard.

o Seek medical attention.

e Eye Contact:
o Flush with water or saline for 15 minutes. Do not use PEG in eyes.
o Consult an ophthalmologist immediately.

o Spill Cleanup:

o Do not use paper towels (fire risk/rapid evaporation).
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o Use a commercial spill kit (vermiculite or clay).
o Neutralize residue with dilute sodium carbonate solution before final wipe down.
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(Note: Always verify the specific Certificate of Analysis and SDS provided by your supplier
before use, as impurity profiles can alter safety requirements.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

°
=
wm
p>2
d
(@)
>
<))
>
—
=.
—h
c
(@)
=
(@)
3
)
~—+
>0
@)
X
<
©
>0
[¢)
>
=}
X
EoN
O
>
wn
*
w
N
[e¢]
(]
Q
[Ce]
@
(o]
N
O
:(>_1
.
>
QO
o
)
=
[ab)
(@]
C
wn
wn
=}
QD
-
Q.
(@)
>0
[p)

Xinchem [gd.xinchem.com]

2. 2 chloro phenol | Sigma-Aldrich [sigmaaldrich.com]

3. China 2-Trifluoromethoxyphenol (CAS # 32858-93-8) Olupese ati Olupese | Xinchem
[yo.xinchem.com]

4. analytical.chem.ut.ee [analytical.chem.ut.ee]

To cite this document: BenchChem. [Technical Guide: Safety and Handling of 5-Chloro-2-
(trifluoromethoxy)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1425527/docs#technical-guide-safety-and-handling-
of-5-chloro-2-trifluoromethoxy-phenol]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1425527/docs?utm_src=pdf-body#technical-guide-safety-and-handling-of-5-chloro-2-trifluoromethoxy-phenol
https://www.benchchem.com/product/b1425527/docs?utm_src=pdf-body#technical-guide-safety-and-handling-of-5-chloro-2-trifluoromethoxy-phenol
https://www.sigmaaldrich.com/JP/ja/search/2-chloro-phenol?focus=products&page=1&perpage=30&sort=relevance&term=2%20chloro%20phenol&type=product
https://pubchem.ncbi.nlm.nih.gov/
https://www.benchchem.com/product/b1425527?utm_src=pdf-custom-synthesis#bc-rfq
http://gd.xinchem.com/2-trifluoromethoxyphenol%EF%BC%88cas-32858-93-8-product/
http://gd.xinchem.com/2-trifluoromethoxyphenol%EF%BC%88cas-32858-93-8-product/
https://www.sigmaaldrich.com/JP/ja/search/2-chloro-phenol?focus=products&page=1&perpage=30&sort=relevance&term=2%20chloro%20phenol&type=product
http://yo.xinchem.com/2-trifluoromethoxyphenol%EF%BC%88cas-32858-93-8-product/
http://yo.xinchem.com/2-trifluoromethoxyphenol%EF%BC%88cas-32858-93-8-product/
https://analytical.chem.ut.ee/HA_UT/Aqueous_pKa_values_of_Fluorocompounds.pdf
https://www.benchchem.com/product/b1425527/docs#technical-guide-safety-and-handling-of-5-chloro-2-trifluoromethoxy-phenol
https://www.benchchem.com/product/b1425527/docs#technical-guide-safety-and-handling-of-5-chloro-2-trifluoromethoxy-phenol
https://www.benchchem.com/product/b1425527/docs#technical-guide-safety-and-handling-of-5-chloro-2-trifluoromethoxy-phenol
https://www.benchchem.com/product/b1425527/docs#technical-guide-safety-and-handling-of-5-chloro-2-trifluoromethoxy-phenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1425527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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